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Abstract
This technical guide provides a comprehensive review of the available scientific literature on

the chemical compound 2-Bromo-3-(4-bromophenyl)-1-propene. Despite its clear chemical

structure and identifiers, a thorough investigation of scientific databases and patent literature

reveals a notable scarcity of detailed experimental data. This document summarizes the

existing information, highlights the current knowledge gaps, and provides context by discussing

related, more extensively studied compounds. The primary aim is to equip researchers with a

foundational understanding of what is known and, more importantly, what remains to be

explored regarding this specific molecule.

Introduction
2-Bromo-3-(4-bromophenyl)-1-propene, also known by its IUPAC name 1-bromo-4-(2-

bromoprop-2-en-1-yl)benzene, is a halogenated aromatic hydrocarbon. Its structure, featuring

a phenyl ring substituted with a bromine atom and a brominated propene side chain, suggests

potential for a variety of chemical transformations and possible biological activity. Halogenated
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organic compounds are of significant interest in medicinal chemistry and materials science due

to their unique physicochemical properties. However, the extent to which 2-Bromo-3-(4-
bromophenyl)-1-propene has been synthesized, characterized, and evaluated for any specific

application appears to be limited based on currently available public domain literature.

Chemical and Physical Properties
Basic chemical and physical properties of 2-Bromo-3-(4-bromophenyl)-1-propene have been

computed and are available in public chemical databases. A summary of these properties is

presented in Table 1. It is critical to note that these are largely predicted values and lack

experimental validation in published literature.

Table 1: Computed Physicochemical Properties of 2-Bromo-3-(4-bromophenyl)-1-propene

Property Value Source

Molecular Formula C₉H₈Br₂ PubChem[1]

Molecular Weight 275.97 g/mol PubChem[1]

CAS Number 91391-61-6 Guidechem[2]

IUPAC Name
1-bromo-4-(2-bromoprop-2-en-

1-yl)benzene
PubChem[1]

Canonical SMILES C=C(Br)CC1=CC=C(Br)C=C1 Guidechem[2]

InChI Key
KLEDCYZVUQXGCH-

UHFFFAOYSA-N
Guidechem[2]

Synthesis and Characterization
A comprehensive search of the scientific and patent literature did not yield any specific,

detailed experimental protocols for the synthesis of 2-Bromo-3-(4-bromophenyl)-1-propene.

While general synthetic routes for similar brominated compounds exist, a direct and

reproducible method for this particular molecule is not readily available.

For context, the synthesis of structurally related chalcones, such as (2E)-1-(2-Bromophenyl)-3-

(4-bromophenyl)prop-2-en-1-one, has been reported. The synthesis of this related compound
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involves the reaction of 2-bromo acetophenone with 4-bromo benzaldehyde in the presence of

a 50% potassium hydroxide solution in ethanol.[3] The resulting precipitate is then collected by

filtration and purified by recrystallization.[3]

It is plausible that a synthetic strategy for 2-Bromo-3-(4-bromophenyl)-1-propene could be

devised based on established organic chemistry principles, potentially involving the allylation of

a bromobenzene derivative followed by bromination of the allyl group, or a coupling reaction

involving a suitable brominated three-carbon synthon. However, without experimental

validation, any proposed pathway remains speculative.

The lack of synthesis protocols is mirrored by a lack of detailed characterization data. No

published reports containing experimental spectroscopic data (e.g., ¹H NMR, ¹³C NMR, IR,

Mass Spectrometry) for 2-Bromo-3-(4-bromophenyl)-1-propene could be located.

Experimental Protocols
As no specific experimental studies detailing the synthesis or evaluation of 2-Bromo-3-(4-
bromophenyl)-1-propene were found, this section cannot provide the detailed methodologies

as requested. Researchers interested in this compound would need to develop and validate

their own experimental procedures.

Potential Applications and Biological Activity
There is no direct evidence in the reviewed literature of any biological activity studies or

applications for 2-Bromo-3-(4-bromophenyl)-1-propene. However, the broader class of

brominated organic molecules and related structures have been investigated for various

purposes.

For instance, bromophenols derived from marine algae are known to possess a range of

biological activities, including antioxidant and anticancer properties.[4] Furthermore, various

chalcone derivatives, which share a three-carbon bridge between two aromatic rings, have

been reported to exhibit anti-inflammatory, antimicrobial, antifungal, antioxidant, and cytotoxic

activities.[3] A novel acrylate copolymer based on a structure containing a 2-bromo-3-(4-

bromophenyl)-3-oxo prop-1-enyl) phenyl acrylate moiety has been synthesized and

investigated for drug release applications.[1]
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These examples suggest that, should 2-Bromo-3-(4-bromophenyl)-1-propene be synthesized

and tested, it might exhibit interesting biological properties. However, this remains purely

speculative without experimental data.

Signaling Pathways and Mechanistic Insights
Given the absence of any biological studies on 2-Bromo-3-(4-bromophenyl)-1-propene, there

is no information on its potential interactions with any signaling pathways or cellular

mechanisms.

To illustrate the type of visualization that would be relevant had such data been available, a

hypothetical workflow for investigating the biological activity of a novel compound is presented

below.
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Figure 1: Hypothetical workflow for the investigation of a novel chemical compound.

Conclusion and Future Directions
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The current state of publicly available knowledge on 2-Bromo-3-(4-bromophenyl)-1-propene
is limited to its basic chemical identity. There is a clear and significant gap in the scientific

literature regarding its synthesis, experimental characterization, and potential applications,

particularly in the fields of medicinal chemistry and materials science.

Future research efforts should be directed towards:

Developing and publishing a reliable and reproducible synthetic protocol for 2-Bromo-3-(4-
bromophenyl)-1-propene.

Conducting thorough spectroscopic and physicochemical characterization of the purified

compound.

Undertaking in vitro and in vivo screening to assess its potential biological activities,

including but not limited to antimicrobial, anticancer, and anti-inflammatory properties.

Investigating its potential as a building block in the synthesis of more complex molecules.

This technical guide serves as a call to the research community to explore this under-

characterized molecule, which may hold untapped potential for scientific discovery and

application development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["2-Bromo-3-(4-bromophenyl)-1-propene" literature
review and background]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278799#2-bromo-3-4-bromophenyl-1-propene-
literature-review-and-background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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